Cas no 28820-94-2 (2-Cyano-3-methylbutan-1-ol)

• Product Name: 2-Cyano-3-methylbutan-1-ol
• CAS No: 28820-94-2
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 2928707
• Update Time: 2023-08-10

2-Cyano-3-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-methylbutan-1-ol

• Inchi： 1S/C6H11NO/c1-5(2)6(3-7)4-8/h5-6,8H,4H2,1-2H3
• InChI Key： KVPGGGXEXDYHCU-UHFFFAOYSA-N
• SMILES： OCC(C#N)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 100
• XLogP3: 0.6
• Topological Polar Surface Area: 44